1-Benzyl 5-(tert-butyl) D-glutamate

• CAS: 219121-63-8

Core Science & Biosynthesis

Engineering Orthogonality: The Strategic Role of 1-Benzyl 5-(tert-butyl) D-glutamate in Advanced Peptide Synthesis

Executive Summary

In the development of next-generation peptide therapeutics, overcoming rapid renal clearance and proteolytic degradation remains a paramount challenge. To engineer peptides with extended plasma half-lives and complex, branched architectures, synthetic chemists rely on highly specialized building blocks. 1-Benzyl 5-(tert-butyl) D-glutamate (commonly denoted as H-D-Glu(OtBu)-OBzl ) is one such critical intermediate. This technical guide provides an in-depth analysis of its structural rationale, its applications in orthogonal synthesis, and field-proven protocols for its utilization in drug development.

Structural Anatomy & Chemical Rationale

H-D-Glu(OtBu)-OBzl is defined by three strategic features that dictate its utility in advanced peptide synthesis:

The D-Stereocenter (Metabolic Stability)

Endogenous human proteases (e.g., dipeptidyl peptidases, serum endopeptidases) are highly stereoselective for natural L-amino acids. The strategic insertion of a D-glutamate residue erects an immediate stereochemical barrier. Crystallographic analyses reveal that substituting an L-residue with a D-enantiomer displaces the carbonyl oxygen of the scissile bond by ≥1 Å from the protease's catalytic serine. This spatial distortion converts the Michaelis complex into an inactive encounter, drastically increasing the peptide's resistance to proteolytic degradation .

The Free α-Amine (Nucleophilic Core)

Unlike Fmoc- or Boc-protected derivatives used in standard Solid-Phase Peptide Synthesis (SPPS), this molecule possesses a free primary amine (typically supplied as a hydrochloride salt). This allows it to act as a potent nucleophile in solution-phase convergent synthesis, enabling its attachment to the C-terminus of a growing peptide chain or its use in forming urea-based pharmacophores (e.g., the Glu-urea-Lys motifs found in targeted radioligands).

Orthogonal Carboxyl Protection

The molecule features two distinct ester protecting groups that can be removed under completely independent chemical conditions without affecting one another :

• α-Benzyl Ester (OBzl): Stable to mild acids and bases. It is selectively removed via catalytic hydrogenolysis ( H2​ , Pd/C) under neutral conditions. This avoids the use of strong bases (like LiOH) which can cause epimerization at the α-carbon or unwanted glutarimide formation.

• γ-tert-Butyl Ester (OtBu): Stable to hydrogenolysis and nucleophiles. It is selectively cleaved via acidolysis using Trifluoroacetic acid (TFA).

Orthogonal deprotection logic for H-D-Glu(OtBu)-OBzl enabling selective functionalization.

Core Applications in Drug Development

The unique tri-orthogonal nature of H-D-Glu(OtBu)-OBzl makes it indispensable for several advanced synthetic applications:

• Synthesis of γ-Conjugated Peptidomimetics (Lipidation): To extend the half-life of peptide drugs, hydrophobic moieties (like long-chain fatty acids) are often conjugated to the peptide to facilitate non-covalent binding to human serum albumin (HSA). A γ-glutamate spacer is frequently employed to link the fatty acid to the peptide backbone, as seen in the development of blockbuster GLP-1 agonists like liraglutide and semaglutide . By using H-D-Glu(OtBu)-OBzl, chemists can couple the free amine to the peptide, selectively remove the OtBu group with TFA to expose the γ-carboxyl, and conjugate the lipid—all while the α-carboxyl remains safely protected by the benzyl group.

• Solution-Phase Synthesis of Complex Architectures: For large-scale manufacturing where SPPS becomes economically or technically unviable (due to aggregation or scale limits), H-D-Glu(OtBu)-OBzl provides excellent solubility in organic solvents (DCM, DMF) and allows for precise, stepwise solution-phase assembly.

Quantitative Data: Orthogonality of Glutamate Protecting Groups

To successfully design a synthetic route, the precise stability profile of the protecting groups must be understood. The table below summarizes the orthogonality of common glutamate protecting groups compared to the OtBu/OBzl system.

Protecting Group	Cleavage Reagent	Stability Profile	Orthogonality
γ-OtBu (tert-Butyl)	Strong Acid (TFA)	Stable to base, nucleophiles, and H2​	Orthogonal to OBzl, Fmoc
α-OBzl (Benzyl)	Hydrogenolysis ( H2​ , Pd/C)	Stable to mild acid (TFA) and mild base	Orthogonal to OtBu, Boc
γ-OAll (Allyl)	Pd(PPh3​)4​ / Scavenger	Stable to acid (TFA) and base (Piperidine)	Orthogonal to OtBu, OBzl, Fmoc
γ-OFm (Fluorenylmethyl)	Base (Piperidine)	Stable to acid (TFA) and H2​	Orthogonal to OtBu, OBzl, Boc

Experimental Protocols: A Self-Validating Workflow

The following protocols detail the use of H-D-Glu(OtBu)-OBzl in a solution-phase synthesis workflow designed to append a γ-linked fatty acid. These steps are engineered with self-validating checkpoints to ensure structural integrity.

Step-by-step workflow for synthesizing a γ-lipidated peptide using H-D-Glu(OtBu)-OBzl.

Protocol A: N-terminal Acylation (Amide Bond Formation)

Causality: HATU is selected as the coupling reagent due to its superior efficiency in overcoming the steric hindrance often associated with D-amino acids. DIPEA acts as a non-nucleophilic base to maintain the optimal pH for acylation without causing premature ester hydrolysis.

• Activation: Dissolve the C-terminal protected peptide acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.1 M). Add DIPEA (2.5 eq) and stir for 5 minutes to form the active OAt ester.

• Coupling: Add H-D-Glu(OtBu)-OBzl·HCl (1.2 eq) to the mixture. Stir at room temperature for 2 hours.

• Validation: Monitor the reaction via LC-MS. Confirm the complete consumption of the starting peptide and the appearance of the product mass [M+H]+ .

• Workup: Dilute with EtOAc and wash sequentially with 5% KHSO4​ , saturated NaHCO3​ , and brine to remove coupling byproducts. Dry over MgSO4​ and concentrate.

Protocol B: Selective γ-Deprotection (Acidolysis)

Causality: A high concentration of TFA is required to cleave the tert-butyl ester. Triisopropylsilane (TIPS) and water are added as scavengers to trap the highly reactive tert-butyl cations generated during cleavage, preventing them from re-alkylating electron-rich residues (e.g., Trp, Tyr) in the peptide chain.

• Cleavage: Dissolve the protected intermediate in a cleavage cocktail of TFA/TIPS/ H2​O (95:2.5:2.5 v/v/v) at a concentration of 10 mL/g of peptide.

• Incubation: Stir at room temperature for 2 hours.

• Validation: LC-MS analysis must confirm a mass shift of -56 Da (loss of the isobutylene group), with the benzyl ester mass remaining completely intact.

• Isolation: Concentrate the mixture under a stream of nitrogen and precipitate the product using cold diethyl ether. Centrifuge and dry the pellet.

Protocol C: Selective α-Deprotection (Hydrogenolysis)

Causality: Catalytic hydrogenolysis provides a remarkably mild, neutral method to remove the benzyl ester. This is critical because base-catalyzed saponification of glutamate esters frequently leads to the formation of a five-membered glutarimide intermediate, causing irreversible peptide degradation.

• Setup: Dissolve the intermediate in HPLC-grade Methanol. Carefully add 10% Pd/C catalyst (10% w/w relative to the peptide) under an inert argon atmosphere.

• Reaction: Evacuate the flask and backfill with H2​ gas (via balloon). Stir vigorously at room temperature for 4-6 hours.

• Validation: LC-MS must confirm a mass shift of -90 Da (loss of the benzyl group).

• Filtration: Filter the mixture through a pad of Celite to remove the pyrophoric Pd/C catalyst. Concentrate the filtrate in vacuo to yield the free α-carboxyl peptide, ready for further elongation.

References

• A New Tri-Orthogonal Strategy for Peptide Cyclization. Organic Letters, ACS Publications. Verified URL:[Link]

• The Discovery and Development of Liraglutide and Semaglutide. Frontiers in Endocrinology, PMC - NIH. Verified URL:[Link]

Physicochemical properties and stability of 1-Benzyl 5-(tert-butyl) D-glutamate

An In-Depth Technical Guide to the Physicochemical Properties and Stability of 1-Benzyl 5-(tert-butyl) D-glutamate

Foreword: Understanding a Key Building Block in Modern Synthesis

1-Benzyl 5-(tert-butyl) D-glutamate is a cornerstone molecule in the field of peptide synthesis and drug development. As a dually protected derivative of D-glutamic acid, it offers chemists precise control over complex molecular constructions. The strategic placement of an acid-labile tert-butyl ester at the C5 (γ-carboxyl) position and a hydrogenolysis-labile benzyl ester at the C1 (α-carboxyl) position provides an orthogonal protection scheme. This scheme is essential for the sequential and site-selective formation of amide bonds, which is fundamental to building well-defined peptide chains.[1][2]

This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile building block. It moves beyond a simple data sheet to provide a deeper understanding of the molecule's inherent properties and stability profile. The causality behind its behavior is explored, and practical, field-proven protocols are provided to empower users to handle, analyze, and deploy this reagent with confidence, ensuring the integrity and success of their synthetic endeavors.

Section 1: Core Physicochemical Characteristics

The functional utility of 1-Benzyl 5-(tert-butyl) D-glutamate in a laboratory setting is directly governed by its physical and chemical properties. These characteristics dictate its solubility in reaction media, its crystalline nature, and its chiral integrity, all of which are critical for predictable and reproducible outcomes in synthesis.

Summary of Physicochemical Data

The following table consolidates the key quantitative properties of 1-Benzyl 5-(tert-butyl) D-glutamate. These values are foundational for experimental design, from calculating molar equivalents to selecting appropriate solvent systems for reactions and purification.

Property	Value	Significance & Rationale	Source(s)
Molecular Formula	C₁₆H₂₃NO₄	Defines the elemental composition and is the basis for molecular weight calculation.	[3]
Molecular Weight	293.36 g/mol	Crucial for all stoichiometric calculations in experimental setups.	[3]
CAS Number	98102-32-0 (for L-form HCl)	A unique identifier for the hydrochloride salt of the L-enantiomer, ensuring correct substance tracking. Note: D-form specific CAS can vary.	[4]
Appearance	White to off-white crystalline powder	The crystalline nature is indicative of purity and facilitates handling and weighing.	[5]
Melting Point	Not consistently reported; related compounds melt >100°C.	A sharp melting range is a primary indicator of purity. Thermal analysis (DSC) is recommended for precise determination.	[6][7]
Solubility	Soluble in polar organic solvents (e.g., DMSO, Methanol, Acetic Acid).	The bulky, nonpolar benzyl and tert-butyl groups increase organic solvent solubility, while the core amino acid structure allows for solubility in polar environments. This balance is key for its use in diverse reaction conditions.	[5][7]
Optical Rotation	Varies with conditions (e.g., solvent, concentration). The L-form hydrochloride has a reported [α]20/D of +19±2° (c=1 in acetic acid).	As a chiral molecule, optical rotation is a critical quality control parameter to confirm enantiomeric purity and prevent diastereomeric contaminants in the final peptide.	[7]
XLogP3	1.9	This value indicates a moderate level of lipophilicity, consistent with its solubility profile and its ability to function in both organic and mixed aqueous-organic systems.	[3]

The "Why": Structural Basis for Physicochemical Properties

The properties listed above are a direct consequence of the molecule's architecture. The glutamic acid backbone provides a polar core with a primary amine and two carboxyl groups. However, the large, hydrophobic benzyl and tert-butyl protecting groups dominate the molecule's overall character.

• Solubility Causality : The phenyl ring of the benzyl group and the branched alkyl structure of the tert-butyl group envelop the polar core, disrupting the strong intermolecular hydrogen bonding that would make the unprotected amino acid water-soluble. This "greasy" exterior is why the molecule is readily soluble in organic solvents, which is a prerequisite for most peptide coupling reactions.

• Chirality and Purity : The stereocenter at the α-carbon (C2) is fundamental to the biological activity of the final peptide. The D-configuration is often used to impart resistance to enzymatic degradation in peptide-based therapeutics. Therefore, maintaining stereochemical integrity throughout synthesis and storage is paramount. Any racemization would lead to the formation of diastereomeric peptides, which are difficult to separate and can have different biological activities or toxicities.

Section 2: Chemical Stability Profile and Degradation Pathways

The stability of 1-Benzyl 5-(tert-butyl) D-glutamate is not a static property but a dynamic interplay between its structure and its environment. Understanding its susceptibility to degradation under various chemical, thermal, and photolytic conditions is critical for preventing yield loss, impurity formation, and failure of multi-step syntheses.

Hydrolytic Stability: The Foundation of Orthogonal Deprotection

The differential stability of the two ester groups to hydrolysis is the molecule's most important feature. This "orthogonality" allows for the selective removal of one protecting group while the other remains intact, a cornerstone of modern peptide synthesis.[1][8]

• tert-Butyl Ester (C5-position) : This group is highly sensitive to acidic conditions. It is readily cleaved by moderately strong acids such as trifluoroacetic acid (TFA) via a stable tertiary carbocation mechanism. It is, however, completely stable to basic conditions and hydrogenolysis. This acid lability is its primary functional role.

• Benzyl Ester (C1-position) : Conversely, the benzyl ester is stable to the acidic conditions used to remove the tert-butyl group.[2] Its cleavage is typically achieved through catalytic hydrogenolysis (e.g., H₂ gas with a palladium catalyst), which reduces the benzyl group to toluene. It can also be removed by strong basic conditions (saponification) or strong acids like HBr in acetic acid, though these methods are often less clean than hydrogenolysis.[9]

The diagram below illustrates these primary, selective deprotection (degradation) pathways.

Caption: Orthogonal deprotection pathways of the title compound.

Thermal and Oxidative Degradation

While less commonly discussed than hydrolytic stability, thermal and oxidative degradation can be significant sources of impurities, especially during long-term storage or in reactions requiring heat.

• Thermal Stability : Glutamate and its derivatives can undergo thermal degradation, with significant changes observed at elevated temperatures (e.g., >150°C).[10][11] For 1-Benzyl 5-(tert-butyl) D-glutamate, prolonged heating can lead to debenzylation, cyclization to form pyroglutamate derivatives, or other complex degradation patterns.[12] It is recommended to store the compound in a cool, dark place.

• Oxidative Stability : The benzylic C-H bonds are susceptible to oxidation, which can convert the benzyl ester into a benzoyl group or lead to other byproducts.[13][14] This is particularly relevant if reaction conditions involve strong oxidizing agents or exposure to air and light over extended periods.

Section 3: Experimental Protocols for Characterization and Stability Assessment

To ensure the quality and understand the liability of 1-Benzyl 5-(tert-butyl) D-glutamate, a systematic experimental approach is necessary. The following protocols are designed to be robust and self-validating.

Protocol 1: Purity and Identity Verification by HPLC-UV

This method provides a reliable means to assess the purity of the starting material and to monitor its consumption or degradation during stability studies.

Rationale: A reversed-phase HPLC method is chosen to effectively separate the moderately nonpolar analyte from more polar starting materials or more polar degradation products. A C18 column provides the necessary hydrophobic interaction. The mobile phase gradient allows for the elution of a range of components with varying polarities. UV detection at 210 nm is effective for detecting the peptide bond and the benzyl group's aromatic system.[1]

Step-by-Step Methodology:

• Column: Inertsil C18 (250 mm × 4.6 mm, 5 µm particle size) or equivalent.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the compound in a 50:50 mixture of Mobile Phase A and B to a final concentration of approximately 0.5 mg/mL.

• Gradient Elution:

  • 0-2 min: 95% A, 5% B

  • 2-17 min: Linear gradient to 10% A, 90% B

  • 17-22 min: Hold at 10% A, 90% B

  • 22.1-25 min: Return to 95% A, 5% B (re-equilibration).

Protocol 2: Forced Degradation (Stress Testing) Workflow

Forced degradation studies are essential to identify potential degradation products and understand the intrinsic stability of the molecule. This workflow systematically exposes the compound to harsh conditions to accelerate decomposition.

Rationale: This protocol is a self-validating system. By analyzing the sample under each stress condition against a control, one can build a comprehensive map of the molecule's liabilities. The conditions are chosen based on standard pharmaceutical industry guidelines (e.g., ICH Q1A) to probe susceptibility to hydrolysis, oxidation, and energy-induced degradation.

Step-by-Step Methodology:

• Prepare Stock Solution: Create a 1 mg/mL solution of the compound in acetonitrile/water (50:50).

• Set Up Stress Conditions (in separate vials):

  • Control: Stock solution stored at 2-8°C in the dark.

  • Acid Hydrolysis: Add 1N HCl to the stock solution to a final acid concentration of 0.1N. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 1N NaOH to the stock solution to a final base concentration of 0.1N. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 30% hydrogen peroxide to the stock solution to a final concentration of 3%. Incubate at room temperature for 24 hours.

  • Thermal Stress: Store a vial of the solid powder in an oven at 80°C for 48 hours. Then, dissolve in the stock solution solvent for analysis.

  • Photolytic Stress: Expose the stock solution in a photostability chamber to UV/Vis light (ICH Q1B guidelines) for a defined period.

• Sample Analysis:

  • At the end of the incubation period, neutralize the acidic and basic samples before injection.

  • Analyze all samples (including the control) using the HPLC-UV method described in Protocol 1.

  • For a more in-depth study, use an HPLC-MS method to identify the masses of any degradation products formed.

The following diagram outlines the logical flow of this comprehensive stability assessment.

Sources

• 1. Frontiers | Biocatalytic route scouting and enzyme screening toward the synthesis of α-benzyl L-glutamate [frontiersin.org]
• 2. peptide.com [peptide.com]
• 3. 1-Benzyl 5-tert-butyl L-glutamate | C16H23NO4 | CID 22843627 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. L-Glutamic acid 5-tert-butyl 1-benzyl ester hydrochloride 95% | CAS: 98102-32-0 | AChemBlock [achemblock.com]
• 5. CAS 1676-73-9: γ-Benzyl L-glutamate | CymitQuimica [cymitquimica.com]
• 6. CN106008271A - Preparation method of 1-tert-butyl glutamate derivative - Google Patents [patents.google.com]
• 7. gamma-Benzyl L-glutamate | 1676-73-9 [chemicalbook.com]
• 8. ethz.ch [ethz.ch]
• 9. researchgate.net [researchgate.net]
• 10. masspec.scripps.edu [masspec.scripps.edu]
• 11. researchgate.net [researchgate.net]
• 12. “Thermal Peroxidation” of Dietary Pentapeptides Yields N-Terminal 1,2-Dicarbonyls - PMC [pmc.ncbi.nlm.nih.gov]
• 13. asianpubs.org [asianpubs.org]
• 14. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Solid-Phase Synthesis of C-Terminally Modified Peptides Using 1-Benzyl 5-(tert-butyl) D-glutamate

Target Audience: Peptide Chemists, Drug Discovery Scientists, and Process Development Professionals Methodology: Side-Chain Anchoring Solid-Phase Peptide Synthesis (SPPS)

Introduction and Scientific Rationale

The synthesis of C-terminally modified peptides—such as lipophilic prodrugs, targeted conjugates, or peptidomimetics—presents a fundamental challenge in standard C-to-N Solid-Phase Peptide Synthesis (SPPS). Traditional SPPS anchors the C-terminal carboxyl group directly to the resin, rendering it inaccessible for complex derivatization until post-cleavage solution-phase chemistry is employed [3].

To bypass this limitation, this protocol utilizes a side-chain anchoring strategy . By immobilizing the peptide via the side-chain of a C-terminal Aspartic acid (or Glutamic acid) residue, the α-carboxyl group can be orthogonally protected and subsequently unmasked on-resin [1].

This application note details the integration of 1-Benzyl 5-(tert-butyl) D-glutamate (H-D-Glu(OtBu)-OBzl) into this workflow. This specific building block is highly valuable for drug development:

• Nucleophilic Free Amine: Allows direct coupling to the unmasked C-terminal carboxyl of the resin-bound peptide.

• Orthogonal Protection (α-OBzl / γ-OtBu): The benzyl ester is stable to standard Trifluoroacetic acid (TFA) cleavage, yielding a permanent, lipophilic C-terminal modification. Conversely, the γ-tert-butyl ester is highly acid-labile, unmasking a free γ-carboxyl group during global cleavage for subsequent biological targeting (e.g., PSMA or folate-receptor binding motifs).

Orthogonal Protection Logic (Self-Validating System)

To ensure absolute regioselectivity during the C-terminal modification, an orthogonal protection matrix is strictly required. The system relies on four distinct chemical labilities: base (Fmoc), neutral transition metal catalysis (Allyl), mild acid (Resin linkage), and strong acid (tBu).

Orthogonal protecting group strategy ensuring selective C-terminal derivatization.

Causality of Resin Choice: 2-Chlorotrityl chloride (2-CTC) resin is specifically selected because it prevents diketopiperazine formation during the deprotection of the second amino acid and eliminates the risk of enantiomerization during the initial loading of the Asp side-chain [2].

Experimental Workflow

Workflow for side-chain anchored SPPS and C-terminal modification.

Phase 1: Resin Loading and Chain Elongation

• Resin Swelling: Swell 2-CTC resin (loading ~1.0 mmol/g) in dry Dichloromethane (DCM) for 30 minutes.

• Side-Chain Anchoring: Dissolve Fmoc-Asp-OAll (0.6 equivalents relative to resin loading) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq) in DCM. Add to the resin and agitate for 2 hours. Expert Insight: Sub-stoichiometric loading prevents steric crowding, which is critical for the efficiency of the bulky post-synthetic C-terminal modification.

• Capping: Cap unreacted trityl chloride sites by adding a mixture of DCM/MeOH/DIPEA (17:2:1 v/v/v) for 30 minutes. Wash thoroughly with DCM and N,N-Dimethylformamide (DMF).

• Elongation: Perform standard Fmoc SPPS. Deprotect Fmoc groups using 20% piperidine in DMF. Couple subsequent amino acids using 3.0 eq of Fmoc-AA-OH, 3.0 eq of HATU, and 6.0 eq of DIPEA.

Phase 2: N-Terminal Capping

Crucial Step: Before unmasking the C-terminus, the N-terminus must be capped to prevent catastrophic head-to-tail cyclization or polymerization.

• After the final Fmoc deprotection, treat the resin with Acetic Anhydride (Ac₂O, 10 eq) and DIPEA (10 eq) in DMF for 30 minutes.

• Wash the resin with DMF (5x) and DCM (5x).

Phase 3: On-Resin Allyl Deprotection

• Degassing: Swell the resin in anhydrous, degassed DCM (sparged with Argon for 15 mins).

• Deprotection: Add Phenylsilane (PhSiH₃, 10 eq) as an allyl scavenger, followed by Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.1 eq) dissolved in minimal degassed DCM[2].

• Agitate under Argon in the dark for 1 hour. Repeat this step once to ensure 100% deprotection of the α-carboxyl group.

• Palladium Scavenging: Wash the resin with 0.5% sodium diethyldithiocarbamate in DMF (3 x 5 mins) to remove precipitated palladium species, which appear dark brown and can severely inhibit subsequent coupling steps. Wash with DMF (5x) and DCM (5x).

Phase 4: Coupling of 1-Benzyl 5-(tert-butyl) D-glutamate

• Activation: Pre-activate the newly exposed C-terminal α-carboxyl group on the resin by adding HATU (3.0 eq) and DIPEA (6.0 eq) in DMF for 3 minutes.

• Conjugation: Add 1-Benzyl 5-(tert-butyl) D-glutamate (H-D-Glu(OtBu)-OBzl) (3.0 eq) dissolved in DMF to the resin.

• Agitate at room temperature for 4 hours.

• Perform a micro-cleavage and analyze via LC-MS to confirm the mass shift corresponding to the D-Glu derivative addition.

Phase 5: Global Cleavage

• Wash the resin with DCM (5x) and dry under vacuum.

• Treat the resin with the cleavage cocktail (Table 2) for 2 hours at room temperature. Mechanistic note: This step cleaves the peptide from the 2-CTC resin, removes the γ-tert-butyl ester from the D-Glu, and removes all other side-chain protecting groups. The α-benzyl ester remains fully intact.

• Filter the cleavage solution and precipitate the crude peptide in cold diethyl ether. Centrifuge, decant, and lyophilize.

Quantitative Data Summaries

Table 1: Reagent Equivalents for Key Synthetic Steps

Reaction Step	Reagent	Equivalents (vs. Resin)	Solvent	Time
Resin Loading	Fmoc-Asp-OAll	0.6 eq	DCM	2 h
Chain Elongation	Fmoc-AA-OH / HATU / DIPEA	3.0 / 3.0 / 6.0 eq	DMF	1 h
N-Terminal Capping	Ac₂O / DIPEA	10.0 / 10.0 eq	DMF	30 min
Allyl Deprotection	Pd(PPh₃)₄ / PhSiH₃	0.1 / 10.0 eq	DCM (Degassed)	2 x 1 h
C-Term Modification	H-D-Glu(OtBu)-OBzl	3.0 eq	DMF	4 h

Table 2: Global Cleavage Cocktail Composition

Component	Volume %	Function in Cleavage
Trifluoroacetic Acid (TFA)	95.0%	Primary acid; cleaves resin linkage and tBu groups.
Triisopropylsilane (TIS)	2.5%	Carbocation scavenger (protects Trp, Tyr, Arg).
Ultrapure H₂O	2.5%	Highly effective scavenger for t-butyl cations.

References

• Barany, G., Han, Y., Hargittai, B., Liu, R. Q., & Varkey, J. T. (2003). "Side-chain anchoring strategy for solid-phase synthesis of peptide acids with C-terminal cysteine." Biopolymers, 71(6), 652-66. URL:[Link] [1]

• Zheng, X., et al. (2019). "Multimerization Increases Tumor Enrichment of Peptide–Photosensitizer Conjugates." Molecules, 24(4), 817. URL:[Link] [2]

• Jensen, K. J., Alsina, J., Songster, M. F., Vágner, J., Albericio, F., & Barany, G. (2009). "Backbone Amide Linker in Solid-Phase Synthesis." Chemical Reviews, 109(6), 2455-2504. URL:[Link] [3]

Application Note: Advanced Liquid-Phase Synthesis Protocols Utilizing 1-Benzyl 5-(tert-butyl) D-Glutamate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus Area: Liquid-Phase Peptide Synthesis (LPPS), Peptidoglycan Analogs, and D-Peptide Therapeutics.

Executive Summary

The synthesis of D-amino acid-containing therapeutics—such as bacterial peptidoglycan fragments (e.g., Muramyl dipeptide derivatives) and potent inhibitors of glutamate racemase (MurI)—requires precise stereochemical and regiochemical control[1]. 1-Benzyl 5-(tert-butyl) D-glutamate , commonly denoted as H-D-Glu(OtBu)-OBzl , is a highly specialized building block designed for Liquid-Phase Peptide Synthesis (LPPS).

Unlike Solid-Phase Peptide Synthesis (SPPS), which relies on resin-bound intermediates, LPPS allows for rigorous intermediate characterization, scale-up flexibility, and homogeneous reaction kinetics[2]. H-D-Glu(OtBu)-OBzl provides a sophisticated tri-orthogonal protection scheme that enables iterative solution-phase coupling, selective C-terminal elongation, and global side-chain deprotection without compromising the delicate stereochemistry of the D-enantiomer.

Expertise & Experience: Causality in Experimental Design

As synthetic chemists, we do not select protecting groups arbitrarily; every functional group must serve a mechanistic purpose within a self-validating system. The structural design of H-D-Glu(OtBu)-OBzl solves three distinct chemical challenges in LPPS:

• The α -Carboxyl Benzyl Ester (-OBzl): Benzyl esters are highly stable to the mild acidic conditions (e.g., Trifluoroacetic acid, TFA) used to remove Boc groups, as well as the basic conditions (e.g., piperidine) used to remove Fmoc groups[3]. Crucially, the -OBzl group can be selectively cleaved via catalytic hydrogenolysis ( H2​ , Pd/C) under neutral conditions. This allows the chemist to expose the α -carboxyl group for subsequent C-terminal fragment condensation.

• The γ -Carboxyl tert-Butyl Ester (-OtBu): Glutamic acid is notorious for undergoing intramolecular cyclization (lactamization) to form pyroglutamate if the γ -carboxyl is unprotected during activation. The bulky tert-butyl group sterically hinders this side reaction. Furthermore, -OtBu is completely immune to catalytic hydrogenolysis, ensuring the side chain remains protected while the α -carboxyl is manipulated[2].

• The Free α -Amino Group (H-): The molecule is supplied as a free amine (often as a hydrochloride salt, requiring neutralization in situ), making it immediately ready to act as a nucleophile in an amide coupling reaction with an incoming N-protected amino acid.

Orthogonality Matrix: Quantitative Stability Data

To design a successful LPPS workflow, one must understand the exact cleavage conditions for each protecting group. The table below summarizes the orthogonality of groups commonly paired with H-D-Glu(OtBu)-OBzl.

Protecting Group	Location	20% Piperidine (Base)	H2​ / Pd-C (Reduction)	50% TFA / DCM (Acid)	Function in Workflow
Boc	N-Terminal	Stable	Stable	Cleaved	Temporary N-protection
Fmoc	N-Terminal	Cleaved	Stable	Stable	Temporary N-protection
-OBzl	α -Carboxyl	Stable	Cleaved	Stable	C-Terminal block
-OtBu	γ -Carboxyl	Stable	Stable	Cleaved	Side-chain block
Z (Cbz)	N-Terminal	Stable	Cleaved	Stable	Alternative N-protection

Strategic Insight: If your goal is to selectively deprotect the C-terminus of the resulting dipeptide, you must use a Boc-protected incoming amino acid (Boc-Xaa-OH). If you use a Z-protected amino acid (Z-Xaa-OH), catalytic hydrogenolysis will simultaneously cleave both the N-terminal Z group and the C-terminal Bzl group, leading to unwanted polymerization[4].

Strategic Workflow Visualization

The following diagram illustrates the logical progression of an LPPS cycle utilizing the orthogonal properties of H-D-Glu(OtBu)-OBzl.

Workflow of Liquid-Phase Peptide Synthesis utilizing H-D-Glu(OtBu)-OBzl orthogonal protection.

Self-Validating Experimental Protocols

A robust protocol must be "self-validating"—meaning it incorporates inherent chemical checkpoints that confirm success before the operator proceeds to the next step.

Protocol A: Liquid-Phase Amide Bond Formation

Objective: Couple Boc-Ala-OH to H-D-Glu(OtBu)-OBzl to form a protected dipeptide.

Reagents:

• Boc-Ala-OH (1.0 eq, 10 mmol)

• H-D-Glu(OtBu)-OBzl·HCl (1.05 eq, 10.5 mmol)

• EDC·HCl (1.2 eq, 12 mmol)

• HOBt (1.2 eq, 12 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 25 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Methodology:

• Activation: Dissolve Boc-Ala-OH and HOBt in anhydrous DCM at 0 °C under an inert atmosphere (Argon). Add EDC·HCl and stir for 15 minutes to form the active OBt-ester.

• Neutralization: In a separate flask, suspend H-D-Glu(OtBu)-OBzl·HCl in DCM and add DIPEA. Causality Note: The HCl salt must be neutralized to free the nucleophilic amine. The solution will turn clear upon neutralization.

• Coupling: Add the neutralized D-Glu solution dropwise to the activated Boc-Ala-OH mixture. Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validation Check (TLC): Spot the reaction mixture on a silica TLC plate alongside the starting D-Glu derivative. Stain with Ninhydrin. Validation: The starting material will show a bright purple spot (primary amine). The reaction is complete when the purple spot entirely disappears, indicating full conversion to the amide.

• Aqueous Workup (Chemical Partitioning):

  • Wash the organic layer with 5% aqueous Citric Acid ( 3×30 mL) to protonate and remove unreacted amine and DIPEA.

  • Wash with 5% aqueous NaHCO3​ ( 3×30 mL) to deprotonate and remove unreacted Boc-Ala-OH and HOBt.

  • Wash with Brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Protocol B: Selective C-Terminal Deprotection (Hydrogenolysis)

Objective: Remove the α -benzyl ester to prepare the dipeptide for C-terminal extension, leaving the Boc and tBu groups intact.

Reagents:

• Boc-Ala-D-Glu(OtBu)-OBzl (Intermediate from Protocol A)

• 10% Palladium on Carbon (Pd/C) (10% w/w relative to peptide)

• Methanol (MeOH) or Ethyl Acetate (EtOAc) (0.1 M concentration)

• Hydrogen Gas ( H2​ )

Step-by-Step Methodology:

• Preparation: Dissolve the protected dipeptide in MeOH. Carefully add the 10% Pd/C catalyst. Safety Note: Pd/C is highly pyrophoric when dry; always add it to a solvent under an inert atmosphere.

• Degassing: Evacuate the reaction flask and backfill with Argon three times to remove oxygen.

• Hydrogenation: Evacuate the flask once more and backfill with H2​ gas via a balloon or a Parr apparatus (1 atm). Stir vigorously at room temperature for 2–4 hours.

• Self-Validation Check (UV/TLC): The benzyl ester is strongly UV-active (254 nm). Validation: The reaction is complete when the UV-active spot of the starting material on the TLC plate disappears, replaced by a lower-Rf spot corresponding to the free carboxylic acid.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with MeOH.

• Isolation: Concentrate the filtrate in vacuo to yield Boc-Ala-D-Glu(OtBu)-OH in near-quantitative yield, ready for the next coupling step.

References

• 4-Substituted d-Glutamic Acid Analogues: The First Potent Inhibitors of Glutamate Racemase (MurI)
• Liquid-Phase Peptide Synthesis (LPPS)
• Source: extremepeptides.
• Source: rsc.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An introduction into peptide synthesis | Extreme Peptide [extremepeptides.com]
• 4. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Racemization in 1-Benzyl 5-(tert-butyl) D-glutamate Couplings

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult on stereochemical integrity during complex peptide syntheses. When utilizing 1-Benzyl 5-(tert-butyl) D-glutamate (H-D-Glu(OtBu)-OBzl) as a building block, researchers often observe unexpected levels of diastereomeric impurities.

Scientific Context & Causality: Because both the α -carboxyl (benzyl ester) and γ -carboxyl (tert-butyl ester) of this D-glutamate derivative are protected, the molecule acts exclusively as a nucleophilic amine during coupling. Therefore, the racemization risk does not lie with the glutamate itself, but rather with the incoming activated carboxylic acid . The steric bulk of the adjacent benzyl ester and the γ -tert-butyl side chain significantly reduces the nucleophilicity of the D-glutamate amine. This kinetic bottleneck prolongs the lifetime of the activated acid species in solution, providing ample time for base-catalyzed oxazolone formation and subsequent enolization[1].

Below is our comprehensive troubleshooting guide, structured to help you diagnose, understand, and eliminate epimerization in your couplings.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my incoming amino acid racemizing when coupling to 1-Benzyl 5-(tert-butyl) D-glutamate? A1: The causality is strictly kinetic. When the bimolecular coupling rate ( kcouple​ ) drops due to the steric hindrance of the D-glutamate's α -benzyl ester, unimolecular side reactions dominate. The activated incoming acid cyclizes into an oxazolone (azlactone) intermediate. In the presence of a base, the α -proton is easily abstracted to form an achiral enolate, destroying the stereocenter before the sluggish D-glutamate amine can execute its nucleophilic attack[1][2].

Q2: Should I change my coupling reagent to fix this? A2: Yes. Standalone carbodiimides (like DCC or DIC) or older uronium salts (like HBTU) leave the highly reactive O-acylisourea intermediate exposed for too long. Transitioning to a combination of DIC with Oxyma (ethyl 2-cyano-2-(hydroxyimino)acetate) or utilizing modern uronium salts like COMU generates a highly reactive yet stable active ester that strongly resists oxazolone formation[1][2]. Additionally, emerging zero-racemization reagents like ynamides (Zhao reagents) can construct the amide bond under near-neutral conditions, entirely bypassing base-catalyzed epimerization[3].

Q3: How does my choice of base impact this specific coupling? A3: Strong, unhindered bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) aggressively abstract the α -proton from the oxazolone intermediate. When coupling to hindered amines like H-D-Glu(OtBu)-OBzl, you must optimize your base concentration. Switch to the minimum necessary equivalents of a weaker, sterically hindered base such as 2,4,6-collidine (TMP) or N-methylmorpholine (NMM)[1][4].

Part 2: Mechanistic Pathway & Logical Relationships

To effectively troubleshoot, you must visualize the competing pathways in your reaction vessel. The diagram below illustrates how a slow coupling rate forces the reaction down the oxazolone pathway.

Oxazolone-mediated racemization pathway competing with nucleophilic attack by hindered D-glutamate.

Part 3: Quantitative Data & Reagent Selection

To facilitate your optimization, the following table synthesizes the relative performance of various coupling systems when dealing with sterically hindered nucleophiles.

Coupling System	Recommended Base	Additive	Relative Coupling Rate	Racemization Risk
DCC	TEA	None	Slow	Critical
HBTU	DIPEA	None	Moderate	High
HATU	TMP (Collidine)	HOAt	Very Fast	Moderate
DIC	None (Neutral)	Oxyma Pure	Fast	Low
COMU	TMP (Collidine)	Oxyma Pure	Very Fast	Low
Ynamide (Zhao)	None (Neutral)	None	Moderate	Zero/Negligible

Note: Data synthesized from standard SPPS and solution-phase optimization matrices[1][3][4].

Part 4: Troubleshooting Workflow & Experimental Protocol

If you detect high levels of D-isomer (or L-isomer, depending on the incoming acid's native chirality) in your product, follow this decision tree to isolate the variable causing the kinetic delay.

Decision tree for troubleshooting and optimizing hindered couplings to minimize epimerization.

Protocol: Low-Racemization Solution-Phase Coupling using DIC/Oxyma

This self-validating protocol is designed to maximize kcouple​ while thermodynamically and chemically suppressing oxazolone enolization.

Materials Required:

• Incoming N-protected amino acid (1.2 eq)

• 1-Benzyl 5-(tert-butyl) D-glutamate (1.0 eq)

• Diisopropylcarbodiimide (DIC) (1.2 eq)

• Oxyma Pure (1.2 eq)

• Anhydrous DMF and DCM (1:1 v/v)

Step-by-Step Methodology:

• Amine Preparation: Dissolve 1.0 equivalent of 1-Benzyl 5-(tert-butyl) D-glutamate in a minimal volume of anhydrous DMF/DCM (1:1). Causality Note: The non-polar DCM enhances the bimolecular reaction rate, while DMF ensures the solubility of the intermediates[4].

• Acid Pre-Activation (In-Situ): In a separate, dry vessel, dissolve 1.2 equivalents of the incoming N-protected amino acid and 1.2 equivalents of Oxyma Pure in DMF. Cool the mixture to 0°C using an ice bath. Lowering the temperature thermodynamically suppresses the enolization pathway[4].

• Reagent Addition: Add 1.2 equivalents of DIC dropwise to the acid/Oxyma mixture at 0°C. Allow exactly 2 to 3 minutes for the active ester to form. Crucial: Do not exceed 5 minutes of pre-activation. In-situ activation reduces the lifetime of the highly reactive, racemization-prone intermediate[1].

• Coupling: Transfer the activated acid mixture dropwise to the vessel containing the D-glutamate amine.

• Reaction Monitoring: Stir the reaction at 0°C for 1 hour, then allow it to slowly warm to room temperature. Monitor the disappearance of the amine via TLC or LC-MS.

• Workup & Self-Validation: Once complete, quench with water and extract with ethyl acetate. Wash the organic layer sequentially with 5% KHSO4, saturated NaHCO3, and brine to remove Oxyma and urea byproducts.

• Validation Check: Dry the organic layer, concentrate, and perform Chiral HPLC on an aliquot of the crude mixture. The presence of a single sharp product peak confirms the suppression of the oxazolone pathway, validating the reagent synergy[4].

Part 5: References

• preventing racemization of Z-Glu(otbu)-onp during activation - BenchChem. 1

• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis - BenchChem. 4

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTec. 2

• New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents - Suzhou Highfine Biotech. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents [en.highfine.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

How to resolve solubility issues with 1-Benzyl 5-(tert-butyl) D-glutamate in DMF

Welcome to the technical support center for 1-Benzyl 5-(tert-butyl) D-glutamate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common solubility challenges encountered when using N,N-Dimethylformamide (DMF) as a solvent. As Senior Application Scientists, we have compiled field-proven insights and best practices to ensure the integrity and success of your experiments.

Introduction: The Critical Role of Complete Solubilization

1-Benzyl 5-(tert-butyl) D-glutamate is a crucial building block in peptide synthesis and other areas of organic chemistry. Its effective use is predicated on its complete dissolution in the reaction solvent, most commonly DMF.[1][2] Incomplete solubilization can lead to inaccurate concentration calculations, reduced reaction yields, and the introduction of impurities. DMF is favored for its high dielectric constant and aprotic nature, which make it an excellent solvent for polar molecules and for facilitating polar reaction mechanisms like those in peptide coupling.[3][4][5] However, both the solute and the solvent have specific chemical properties that can present challenges. This guide provides a systematic approach to diagnosing and resolving these issues.

Troubleshooting Guide: Resolving Common Solubility Issues

This section addresses specific problems you may encounter during the dissolution process in a direct question-and-answer format.

Question 1: My 1-Benzyl 5-(tert-butyl) D-glutamate is not dissolving, or is dissolving very slowly, at my target concentration in DMF. What are the immediate troubleshooting steps?

Answer: This is a common issue that can often be resolved by systematically evaluating your materials and methods. Follow this protocol:

Step-by-Step Dissolution Protocol:

• Verify Solvent and Solute Quality:

  • Solvent Integrity: Before use, visually inspect your DMF. High-quality DMF should be a clear, colorless liquid with almost no odor.[3] A faint "fishy" or amine-like odor is a primary indicator of decomposition into dimethylamine, which can interfere with subsequent chemical reactions, particularly Fmoc deprotection in peptide synthesis.[3][6] For sensitive applications, using a fresh bottle of high-purity, anhydrous, or peptide-synthesis grade DMF is strongly recommended.[6][7]

  • Compound Purity: Impurities in the 1-Benzyl 5-(tert-butyl) D-glutamate can disrupt its crystal lattice structure, which may unexpectedly alter its solubility profile.[8][9] Ensure you are using a high-purity grade of the compound.

• Employ Mechanical & Thermal Energy:

  • Agitation: Ensure the mixture is being stirred vigorously. For small volumes, vortexing can be effective.

  • Sonication: Use a sonication bath for 5-15 minutes. The high-frequency sound waves provide localized energy to break apart solute agglomerates and accelerate the dissolution process.

  • Gentle Heating: Warm the solution to 30-40°C with constant stirring. This increases the kinetic energy of the solvent molecules, enhancing their ability to solvate the solute. Caution: Avoid temperatures above 50-60°C, as DMF can begin to decompose into carbon monoxide and dimethylamine, especially near its boiling point (153°C).[3][10]

• Adjust Concentration:

  • If the above steps fail, your solution may be supersaturated. Add a known, additional volume of fresh DMF to decrease the overall concentration and attempt dissolution again.

Troubleshooting Workflow Diagram

The following diagram outlines the decision-making process for addressing initial solubility failures.

Caption: Troubleshooting workflow for initial dissolution failures.

Question 2: After appearing to dissolve completely, my solution has become cloudy, hazy, or has formed a precipitate. What causes this and how can I fix it?

Answer: This phenomenon typically points to one of three issues: moisture contamination, temperature-dependent solubility, or insoluble impurities.

• Cause 1: Moisture Contamination

  • Explanation: DMF is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4][5][11][12] The introduction of water changes the polarity of the solvent system, which can significantly decrease the solubility of organic compounds like 1-Benzyl 5-(tert-butyl) D-glutamate, causing it to precipitate.

  • Solution:

    • Use Anhydrous DMF: Always use a grade of DMF with low water content.

    • Inert Atmosphere: When preparing and storing solutions, work under an inert gas like nitrogen or argon to prevent atmospheric moisture from being absorbed.

    • Proper Storage: Tightly seal DMF containers immediately after use.

• Cause 2: Temperature Fluctuation

  • Explanation: If you heated the solution to achieve dissolution, you may have created a supersaturated solution. As it cools to room temperature, the solubility limit decreases, and the excess solute crashes out of the solution.

  • Solution:

    • Maintain Temperature: If your experimental protocol allows, maintain the solution at the slightly elevated temperature at which it fully dissolved.

    • Work with a More Dilute Solution: Prepare a less concentrated stock solution that remains stable at room temperature.

• Cause 3: Insoluble Impurities

  • Explanation: The cloudiness may not be your compound precipitating, but rather insoluble impurities from either the solute or the solvent.

  • Solution: Filter the solution through a 0.22 or 0.45 µm PTFE syringe filter. This will remove particulate matter without affecting the dissolved solute.

Frequently Asked Questions (FAQs)

Q1: What grade of DMF is best for preparing solutions of 1-Benzyl 5-(tert-butyl) D-glutamate? A1: For most applications in research and drug development, especially peptide synthesis, Anhydrous (≤0.005% water) or Peptide Synthesis Grade DMF is highly recommended. These grades ensure minimal moisture content and are typically free of amine degradation products that can cause solubility issues and unwanted side reactions.[6][7]

Q2: How does the structure of 1-Benzyl 5-(tert-butyl) D-glutamate influence its solubility in DMF? A2: The molecule has both polar and non-polar regions. The glutamate backbone, including the free amine and the ester carbonyls, provides polar sites for favorable dipole-dipole interactions with the highly polar DMF molecules. The benzyl and tert-butyl protecting groups are bulky and non-polar, which can hinder solvation. Complete dissolution is achieved when DMF molecules effectively surround the entire solute molecule, overcoming the solute's own intermolecular forces.

Molecular Interaction Diagram

This diagram illustrates the key intermolecular interactions facilitating solubility.

Caption: Solvation of 1-Benzyl 5-(tert-butyl) D-glutamate by DMF.

Q3: Can I prepare a stock solution in DMF and store it for later use? A3: While convenient, long-term storage is generally discouraged due to the hygroscopic and chemical instability of DMF.[6][11] If you must store a solution, do so for the shortest time possible in a tightly sealed vial (preferably with a PTFE-lined cap), with the headspace flushed with an inert gas (e.g., argon), and store at 2-8°C to slow potential degradation. Always allow the solution to return to room temperature before opening to prevent condensation of atmospheric moisture into the cold solution.

Q4: Are there any viable alternative solvents if I cannot resolve my solubility issues in DMF? A4: Yes. N-Methyl-2-pyrrolidone (NMP) is a common alternative to DMF in peptide synthesis and has very similar solvent properties.[13] In some cases, particularly with more hydrophobic or aggregation-prone sequences, NMP can provide superior solubility.[14] Dimethyl sulfoxide (DMSO) is another powerful polar aprotic solvent, but its compatibility with downstream reactions must be carefully considered.[1]

Summary of Best Practices for Dissolution

This table provides a quick-reference guide to the key parameters for successfully dissolving 1-Benzyl 5-(tert-butyl) D-glutamate in DMF.

Parameter	Recommendation	Rationale & Key Considerations
Solvent Grade	Anhydrous, Peptide Synthesis Grade	Minimizes moisture, which can cause precipitation, and amine impurities that lead to side reactions.[6][7][11]
Initial Concentration	Start with a lower concentration (<0.5 M)	It is easier to achieve full dissolution and then concentrate if needed, rather than struggling with a supersaturated solution.
Temperature	Room Temperature up to 40°C	Provides a good balance between increasing kinetic energy for dissolution and minimizing the risk of DMF or solute degradation.[3][15]
Agitation Method	Magnetic stirring or bath sonication	Provides the necessary mechanical energy to break up solute particles and enhance interaction with the solvent.
Atmosphere	Inert Gas (Nitrogen or Argon)	Prevents the absorption of atmospheric moisture, which is a primary cause of delayed precipitation.[6][11]

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• ResearchGate. (2024). Effect of temperature on conversion of DMF and product distribution. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethylformamide. Retrieved from [Link]

• PMC. (2026). Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. Retrieved from [Link]

• PubChem. (2025). 1-Benzyl 5-tert-butyl L-glutamate. Retrieved from [Link]

• ThoughtCo. (2022). What two effects does a soluble impurity usually have on the melting point of a compound? Retrieved from [Link]

• ACS Publications. (2019). Influence of Impurities on the Solubility, Nucleation, Crystallization, and Compressibility of Paracetamol. Retrieved from [Link]

• INCHEM. (n.d.). N,N-DIMETHYLFORMAMIDE. Retrieved from [Link]

• Biotage. (2023). How to synthesize hydrophobic peptides - Choosing the Right Solvent. Retrieved from [Link]

• Taylor & Francis. (n.d.). DMF – Knowledge and References. Retrieved from [Link]

• MDPI. (2019). Effects of Anion Impurities on the Solubility and Nucleation of Borax Decahydrate Crystals in Carbonate-Type Brine. Retrieved from [Link]

• Peptide Primers. (n.d.). Peptide Synthesis for Beginners. Retrieved from [Link]

• ACS Publications. (2006). Pervaporative Dehydration of Dimethyl Formamide (DMF) by Crosslinked Copolymer Membranes. Retrieved from [Link]

• Nowick Laboratory, UC Irvine. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Unknown Source. (n.d.).

• Peptideweb.com. (n.d.). Synthesis protocols. Retrieved from [Link]

• NCBI. (2019). Dimethylformamide - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting. Retrieved from [Link]

Sources

• 1. Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Dimethylformamide - Wikipedia [en.wikipedia.org]
• 4. productcatalog.eastman.com [productcatalog.eastman.com]
• 5. kianresin.com [kianresin.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. brainly.com [brainly.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. N,N-DIMETHYLFORMAMIDE [inchem.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Dimethylformamide - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. chempep.com [chempep.com]
• 14. biotage.com [biotage.com]
• 15. researchgate.net [researchgate.net]

Reducing side reactions during D-glutamate benzyl ester deprotection

Welcome to the Technical Support Center for Peptide and Small-Molecule Synthesis. As a Senior Application Scientist, I have designed this portal to address one of the most persistent bottlenecks in synthetic chemistry: the orthogonal deprotection of the D-glutamate gamma-benzyl ester ( D-Glu(OBzl) ).

While the benzyl group provides excellent stability during chain elongation, its removal is thermodynamically fraught. Treating this step as a generic ester cleavage often results in massive yield losses due to cyclization, catalyst poisoning, or racemization. This guide synthesizes field-proven methodologies and mechanistic causality to help you troubleshoot and optimize your deprotection workflows.

Module 1: Mechanistic FAQs – Understanding Side Reactions

Q: Why does massive pyroglutamate formation occur during the acidolytic deprotection of D-Glu(OBzl) ? A: The causality lies in the formation of a highly reactive intermediate. Under strong Brønsted acidic conditions (such as anhydrous HF or TFMSA), the protonation of the gamma-carboxyl group leads to dehydration, generating an acylium ion[1]. If the N-terminus (alpha-amino group) is unprotected—or becomes deprotected simultaneously—it acts as an internal nucleophile. The subsequent intramolecular cyclization yields a pyroglutamate (lactam) ring[1]. This side reaction is thermodynamically driven by the entropic favorability of forming a stable 5-membered ring.

Q: Why does my catalytic hydrogenation stall, leaving the benzyl group intact? A: Benzyl ester hydrogenolysis typically utilizes Palladium on Carbon ( Pd/C )[2]. However, D-glutamate derivatives, especially within complex peptide sequences, can sterically hinder the catalyst surface. Furthermore, trace sulfur from adjacent residues (like Met or Cys) or free amine functionalities act as strong ligands that poison the palladium catalyst. Overcoming this activation barrier requires shifting the thermodynamic equilibrium by using a higher catalyst loading or switching to a more robust surface area, such as Platinum on Carbon ( Pt/C )[3].

Q: Is glutarimide formation a significant risk compared to aspartimide? A: Aspartimide formation is a notorious side reaction for aspartic acid, but the homologous glutarimide forms to a much lesser extent in glutamic acid derivatives[4]. This is because the 6-membered glutarimide transition state is kinetically less favorable than the 5-membered aspartimide ring[4]. However, extended exposure to strong bases during saponification can still trigger it, alongside the severe risk of racemizing the D-chiral center.

Pathway of D-Glu(OBzl) deprotection highlighting acylium-driven pyroglutamate cyclization.

Module 2: Troubleshooting Workflows & Self-Validating Protocols

Scenario A: Hydrogenation is stalling, and the benzyl group remains intact.

Solution: High-Loading Platinum-Catalyzed Hydrogenolysis Causality: When standard catalytic amounts of Pd/C fail due to steric hindrance or mild poisoning, increasing the catalyst ratio and switching to Pt/C provides a more robust surface area for hydrogen transfer, driving the reaction to completion[3]. Self-Validation: This protocol integrates real-time LC-MS monitoring. The disappearance of the +90 Da mass (benzyl group) confirms complete deprotection before workup.

• Preparation: Dissolve the D-Glu(OBzl) -containing compound (1.0 mmol) in a 1:1 mixture of Methanol and Ethyl Acetate (20 mL). Reasoning: Ethyl acetate enhances the solubility of the protected peptide, while methanol facilitates proton transfer.

• Catalyst Addition: Add 1 equivalent (by weight relative to the substrate) of 10% Pt/C under an inert Argon atmosphere[3]. Caution: Never add dry catalyst to a methanol solution in the presence of air; always purge the flask with Argon first to prevent ignition.

• Hydrogenation: Evacuate the flask and backfill with H2​ gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 4-6 hours.

• In-Process Validation: Sample 10 µL of the reaction mixture, filter through a 0.2 µm micro-syringe filter, and analyze via LC-MS. Look for the complete shift from the parent mass [M+H]+ to [M−90+H]+ . If starting material persists, refresh the H2​ balloon and stir for an additional 2 hours.

• Workup: Once validated, filter the mixture through a pad of Celite to remove the Pt/C catalyst. Wash the Celite cake with hot methanol (3 x 10 mL).

• Isolation: Concentrate the filtrate under reduced pressure to yield the free D-glutamate derivative[2].

Scenario B: Acid cleavage is causing >20% pyroglutamate formation.

Solution: TMSI-Mediated Mild Cleavage Causality: Trimethylsilyl iodide (TMSI) acts as a hard Lewis acid that selectively targets the ester oxygen, cleaving the benzyl-oxygen bond via an SN​2 mechanism. Because it does not generate the highly reactive acylium ion intermediate associated with Brønsted acids (like HF), it effectively minimizes cyclization to pyroglutamate[5]. Self-Validation: The reaction utilizes immediate HPLC/UV visualization to confirm the absence of the lactam ring before quenching.

• Preparation: Dissolve the peptide/compound (1.0 mmol) in anhydrous Dichloromethane (DCM) (15 mL) under a strict Nitrogen atmosphere.

• Reagent Addition: Cool the solution to 0°C. Add Trimethylsilyl iodide (TMSI) (3.0 mmol) dropwise. Reasoning: The low temperature controls the exotherm and further suppresses unwanted side reactions.

• Reaction: Stir at 0°C for 30 minutes, then allow it to warm to room temperature for 1 hour.

• In-Process Validation: Quench a 50 µL aliquot in methanol and analyze via HPLC. The desired free glutamate will elute earlier than the OBzl protected species. The absence of a late-eluting, UV-active pyroglutamate peak confirms the suppression of the side reaction.

• Quench: Quench the bulk reaction by adding Methanol (5 mL) to destroy excess TMSI[5], followed by 5% aqueous Sodium Thiosulfate (10 mL) to reduce any formed iodine (the solution will turn from brown to colorless).

• Extraction: Extract the aqueous layer with DCM, dry over Na2​SO4​ , and concentrate.

Decision tree for selecting D-Glu(OBzl) deprotection methods based on substrate reactivity.

Module 3: Quantitative Comparison of Deprotection Strategies

To aid in experimental design, the following table summarizes the expected outcomes and risks associated with the primary D-Glu(OBzl) deprotection strategies based on empirical laboratory data.

Deprotection Method	Reagents	Target Cleavage Yield	Pyroglutamate Formation Risk	Racemization Risk
Catalytic Hydrogenolysis	H2​ , Pd/C or Pt/C	High (85–95%)	Low (<1%)	Low
Strong Acidolysis	HF, TFMSA	Variable (60–80%)	High (Up to 30% if N-term is free)	Low
Mild Lewis Acidolysis	TMSI	High (80–90%)	Low (<5%)	Low
Base Saponification	LiOH, NaOH	Moderate (70–85%)	Low	Moderate to High

References

• Synthesis of L-Glutamic Acid 5- and 1-n-Butyl Ester As Promoters of Sediment Formation Source: MRS-J URL:[Link]

• Structure-Based Design of a New Series of d-Glutamic Acid Based Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• The synthesis, deprotection and properties of poly(γ-benzyl-L-glutamate) Source: Science China-Chemistry (ResearchGate) URL:[Link]

• Protection Reactions Source: Wiley-VCH URL:[Link]

Sources

• 1. peptide.com [peptide.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mrs-j.org [mrs-j.org]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification & Troubleshooting for 1-Benzyl 5-(tert-butyl) D-glutamate Synthesized Peptides

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the purification bottlenecks associated with synthetic peptides incorporating 1-Benzyl 5-(tert-butyl) D-glutamate (often denoted as H-D-Glu(OtBu)-OBzl).

This specific building block introduces two highly lipophilic, sterically demanding protecting groups: an α -carboxyl benzyl ester (Bzl) and a γ -carboxyl tert-butyl ester (tBu). The resulting protected or partially protected peptides exhibit extreme hydrophobicity, leading to severe solubility issues, column fouling, and aggregation during standard aqueous/acetonitrile Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

This guide is designed for drug development professionals and peptide chemists, providing mechanistic troubleshooting, validated protocols, and self-correcting workflows to overcome these specific chromatographic challenges.

Part 1: Troubleshooting FAQs

Q1: My crude peptide containing D-Glu(OtBu)-OBzl is completely insoluble in standard HPLC solvents (Water/Acetonitrile). When I inject it dissolved in DMSO, it immediately crashes out in the flow path. How do I prevent this?

Causality: The dual presence of the Bzl and tBu groups strips the peptide of its hydrogen-bonding capacity with water. To minimize their energy in an aqueous environment, the peptide molecules self-associate via hydrogen bonds between their unprotected backbone amides, forming insoluble β -sheet-like aggregates[1]. When a DMSO-dissolved sample hits the highly aqueous initial mobile phase of a standard gradient, the sudden drop in dielectric constant causes instantaneous precipitation. Solution: You must disrupt the intermolecular hydrogen bonds and increase the organic modifier strength. Incorporate Hexafluoro-2-propanol (HFIP) into your mobile phase and injection solvent. HFIP is a strong hydrogen-bond donor that actively breaks peptide aggregates. A recommended mobile phase is 50% Acetonitrile (ACN) with 0.1% TFA and 0.4% HFIP[2]. Alternatively, switch to a more lipophilic organic modifier like Isopropanol (IPA) and run the column at elevated temperatures (60°C) to maintain solubility.

Q2: I am trying to selectively deprotect the tBu group using TFA while keeping the Benzyl ester intact for downstream ligation. However, LC-MS shows multiple peaks with +56 Da mass shifts. What is the mechanism of this failure?

Causality: Acidolytic cleavage of the tert-butyl ester generates highly reactive tert-butyl carbonium ions ( t -Bu + ). In the absence of adequate nucleophilic scavengers, these electrophiles will alkylate electron-rich residues (e.g., Tryptophan, Methionine, Cysteine) or even the aromatic ring of the Benzyl ester itself, resulting in +56 Da (single alkylation) or +112 Da (double alkylation) adducts. Solution: Standard TFA/Water is insufficient. You must utilize a highly optimized cleavage cocktail containing potent carbocation scavengers. Use a mixture of 90% TFA, 5% Triisopropylsilane (TIS), 2.5% 1,2-Ethanedithiol (EDT), and 2.5% Water. TIS acts as a sacrificial hydride donor, neutralizing the t -Bu + cations before they can alkylate the peptide backbone or the Bzl group.

Q3: RP-HPLC is failing to separate my target D-Glu(OtBu)-OBzl peptide from a single amino acid deletion sequence. Both elute in the column wash. What alternative chromatographic mode should I use?

Causality: In fully protected peptides, the massive hydrophobicity of the Bzl and tBu groups dominates the molecule's interaction with the C18 stationary phase. The loss of a single aliphatic amino acid does not significantly alter the overall hydrophobic footprint, leading to co-elution[3]. Solution: Transition to Normal-Phase Flash Chromatography . Normal-phase chromatography separates based on polar interactions. Because the protecting groups mask the molecule's polarity, the exposed backbone amides dictate retention. A deletion sequence has one less amide bond, which drastically alters its retention factor ( Rf​ ) on bare silica when using a Dichloromethane (DCM) / Methanol (MeOH) gradient[3].

Part 2: Quantitative Data & Solvent Selection

To successfully purify these heavily protected sequences, standard solvent systems must be modified. The table below summarizes the physicochemical properties and mechanistic roles of critical additives.

Solvent / Modifier	Dielectric Constant ( ϵ )	Boiling Point (°C)	Mechanism of Action for Protected Peptides	Recommended Concentration
Hexafluoro-2-propanol (HFIP)	16.7	58.2	Strong H-bond donor; disrupts β -sheet aggregation[1].	0.1% - 0.4% in Mobile Phase
Isopropanol (IPA)	18.2	82.5	Increases lipophilicity of mobile phase B; prevents precipitation.	10% - 30% blended with ACN
Dichloromethane (DCM)	9.1	39.6	Solubilizes fully protected hydrophobic intermediates[3].	Base solvent for Normal-Phase
Triisopropylsilane (TIS)	~2.1	114.0	Carbocation scavenger; prevents t -Bu + alkylation during cleavage[4].	2.5% - 5.0% in cleavage cocktail

Part 3: Experimental Protocols

Protocol A: HFIP-Modified RP-HPLC for Highly Hydrophobic Peptides

This protocol is designed to prevent on-column precipitation of D-Glu(OtBu)-OBzl peptides by utilizing chaotropic fluorinated solvents.

• Sample Preparation: Dissolve the crude peptide in 100% HFIP to a concentration of 10-20 mg/mL[1]. Sonicate for 2 minutes to ensure complete disruption of aggregates.

• Solvent Exchange (Self-Validation Step): Slowly dilute a 10 μ L aliquot of the sample with the initial mobile phase (e.g., 50% ACN / 0.1% TFA). If the solution turns cloudy, increase the starting percentage of ACN or add 10% IPA to Mobile Phase A[2].

• Chromatographic Conditions:

  • Column: C4 or C8 (300 Å pore size to accommodate structured peptides).

  • Mobile Phase A: Water + 0.1% TFA + 0.1% HFIP.

  • Mobile Phase B: Acetonitrile + 0.1% TFA + 0.4% HFIP[2].

  • Temperature: Elevate the column compartment to 60°C to increase mass transfer and maintain solubility.

• Fraction Collection & Validation: Collect fractions based on UV absorbance (220 nm and 254 nm for the Bzl group). Note: HFIP can suppress Electrospray Ionization (ESI-MS) signals. Evaporate a small aliquot of the fraction using a SpeedVac before reconstituting in 50/50 ACN/Water for LC-MS purity verification.

Protocol B: Normal-Phase Silica Chromatography for Fully Protected Intermediates

Use this protocol when RP-HPLC fails to resolve deletion sequences due to overwhelming hydrophobicity.

• Sample Preparation: Dissolve the crude fully-protected peptide in a minimal volume of Dichloromethane (DCM). If solubility is poor, add up to 5% Methanol (MeOH)[3].

• Column Equilibration: Equilibrate a bare silica flash column with 100% DCM.

• Gradient Elution:

  • 0-5 min: 100% DCM (Isocratic hold to elute non-polar scavengers/byproducts).

  • 5-35 min: Linear gradient from 0% to 10% MeOH in DCM[3].

• Validation & Self-Correction: Spot the collected fractions on a silica TLC plate. Develop the plate in 9:1 DCM:MeOH. Visualize using a UV lamp (254 nm) to detect the Benzyl ester ring. If target fractions co-elute with impurities, reduce the gradient slope to 0% → 5% MeOH over 40 minutes for the next run.

Part 4: Purification Decision Workflow

Caption: Workflow for selecting the optimal purification strategy for hydrophobic D-Glu(OtBu)-OBzl peptides.

Sources

• 1. reddit.com [reddit.com]
• 2. HPLC method for hydrophobic peptide from antibody digest - Chromatography Forum [chromforum.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]

Reference Data & Comparative Studies

Mass spectrometry analysis of 1-Benzyl 5-(tert-butyl) D-glutamate degradation products

Comprehensive Comparison Guide: Mass Spectrometry Analysis of 1-Benzyl 5-(tert-butyl) D-glutamate Degradation Products

As a Senior Application Scientist, I frequently encounter analytical bottlenecks in peptide synthesis and drug development workflows. One of the most critical challenges is monitoring the integrity of orthogonally protected amino acid building blocks, such as 1-Benzyl 5-(tert-butyl) D-glutamate . Premature degradation of these protecting groups during synthesis or storage leads to truncated peptides, complex impurity profiles, and compromised yields.

This guide provides an objective, data-driven comparison of the two premier mass spectrometry (MS) platforms used for degradation profiling: High-Resolution Mass Spectrometry (ESI-QTOF) and Triple Quadrupole Mass Spectrometry (QqQ) . By examining the causality behind degradation mechanisms and providing a self-validating experimental protocol, this guide equips researchers with the exact methodologies needed to ensure structural integrity in complex matrices.

Mechanistic Insights into Degradation Causality

To select the correct analytical platform, we must first understand the chemical causality of the degradation products we are trying to detect. 1-Benzyl 5-(tert-butyl) D-glutamate contains two orthogonal protecting groups with distinct vulnerabilities:

• Acidic Cleavage (Loss of tert-butyl): The γ -carboxyl tert-butyl ester is highly susceptible to acidolysis (e.g., via Trifluoroacetic acid, TFA). The mechanism involves the protonation of the ester oxygen, followed by the expulsion of a highly stable tert-butyl carbocation. This carbocation rapidly eliminates a proton to form isobutylene gas, resulting in a characteristic mass shift of -56.06 Da[1].

• Basic Hydrolysis (Loss of Benzyl): The α -carboxyl benzyl ester is stable to mild acid but highly vulnerable to base-catalyzed hydrolysis (saponification). Basic conditions promote nucleophilic attack by hydroxide at the carbonyl carbon, expelling benzyl alcohol and yielding a mass shift of -108.05 Da to form the free acid[2].

Understanding these pathways is critical because the resulting degradants—1-Benzyl D-glutamate, 5-(tert-butyl) D-glutamate, and fully deprotected D-Glutamic acid—exhibit vastly different polarities, requiring careful chromatographic and mass spectrometric consideration.

Technology Comparison: ESI-QTOF vs. Triple Quadrupole (QqQ)

When analyzing these degradation products, laboratories typically choose between ESI-QTOF and QqQ platforms. Neither is universally superior; their performance depends entirely on whether the analytical goal is discovery or quantification.

ESI-QTOF (Quadrupole Time-of-Flight): QTOF instruments accelerate ions into a flight tube, where the time taken to reach the detector is proportional to the square root of their m/z . Because QTOF provides high mass accuracy (< 2 ppm) and high resolution (> 30,000), it is the gold standard for structural elucidation . When a new, unknown degradation peak appears in the chromatogram, QTOF allows researchers to unambiguously assign its empirical formula and differentiate isobaric interferences[3].

Triple Quadrupole (QqQ): QqQ systems utilize three quadrupoles: Q1 isolates a specific precursor ion, Q2 fragments it via collision-induced dissociation (CID), and Q3 isolates a specific product ion. This Multiple Reaction Monitoring (MRM) mode filters out almost all chemical noise. While limited to unit mass resolution, QqQ provides unmatched signal-to-noise ratios, making it the superior choice for high-sensitivity targeted quantification of known trace degradants in complex matrices[4].

Table 1: Performance Comparison for Degradation Profiling

Analytical Parameter	ESI-QTOF (High-Resolution MS)	Triple Quadrupole (QqQ MRM)	Analytical Consequence for Glutamate Derivatives
Mass Accuracy	< 2 ppm	~ 0.1 Da (Unit Mass)	QTOF is required to distinguish true degradants from isobaric matrix interferences.
Dynamic Range	3 to 4 logs	5 to 6 logs	QqQ is superior for quantifying trace degradation (<0.1%) in the presence of high parent compound concentrations.
Sensitivity (LOD)	High (Picogram range)	Ultra-High (Femtogram range)	QqQ MRM eliminates background noise, ideal for late-stage drug purity profiling.
Data Acquisition	Full Scan / Untargeted	Targeted (Pre-defined MRM)	QTOF captures unexpected degradation pathways (e.g., unexpected cyclization to pyroglutamate).

Self-Validating Experimental Protocol: Forced Degradation & LC-MS/MS

To objectively evaluate degradation, a protocol cannot merely list steps; it must be a self-validating system . The following workflow incorporates internal controls to ensure that observed degradation is chemically induced and not an artifact of the LC-MS method (e.g., in-source fragmentation).

Step 1: System Suitability & Internal Standardization

• Causality: Before analysis, spike all samples with 100 ng/mL of 13C5​ -D-Glutamic acid (Internal Standard). This corrects for matrix-induced ion suppression and variations in electrospray ionization efficiency.

• Validation: The system is deemed suitable only if the QTOF mass accuracy for the IS is < 2 ppm, and the QqQ signal-to-noise ratio for the Lower Limit of Quantification (LLOQ) is > 10:1.

Step 2: Orthogonal Stress Induction (Sample Prep)

• Acidic Stress: Dissolve 1 mg/mL of 1-Benzyl 5-(tert-butyl) D-glutamate in 50% TFA/Dichloromethane. Incubate at 25°C for 2 hours. Evaporate under nitrogen and reconstitute in the initial LC mobile phase.

• Basic Stress: Dissolve 1 mg/mL of the parent compound in 0.1 M LiOH (THF/Water, 1:1). Incubate at 25°C for 4 hours. Neutralize with dilute HCl to prevent column degradation, then dilute 1:10 in mobile phase.

• Self-Validation Control: Incubate a mock-stressed sample (solvent only, no acid/base) under identical thermal conditions. If degradants appear here, it indicates thermal instability or in-source fragmentation, not chemical degradation.

Step 3: Chromatographic Separation

• Column: Waters ACQUITY UPLC HSS T3 ( ).

• Causality: The T3 stationary phase is chosen specifically because its proprietary end-capping retains highly polar compounds (like fully deprotected D-glutamic acid) while resisting phase collapse in aqueous conditions. Standard C18 columns often fail to retain the fully deprotected degradant, causing it to elute in the void volume where severe ion suppression occurs.

• Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile. Formic acid provides essential protons for positive electrospray ionization (ESI+) without the severe ion suppression caused by TFA.

• Gradient: 5% B to 95% B over 10 minutes at 0.4 mL/min .

Step 4: Mass Balance Validation

• Validation: Calculate the molar sum of the parent compound and all quantified degradants. The sum must equal the initial starting concentration ( ±5% ). A failure in mass balance indicates the presence of hidden degradation pathways (e.g., polymerization) that are not ionizing efficiently.

Data Presentation: Mass Spectrometry Signatures

The following table summarizes the theoretical exact masses and diagnostic MS/MS fragments used to identify the parent compound and its degradants.

Table 2: Exact Mass and Diagnostic Fragment Ions (ESI+)

Compound	Molecular Formula	Exact Mass [M+H]+	Diagnostic MS/MS Fragments ( m/z )	Structural Origin of Fragment
1-Benzyl 5-(tert-butyl) D-glutamate	C16​H23​NO4​	294.1700	238.11, 186.11, 91.05	Loss of isobutylene (-56); Loss of benzyl alcohol (-108); Tropylium ion (91).
1-Benzyl D-glutamate	C12​H15​NO4​	238.1074	130.05, 91.05	Loss of benzyl alcohol (-108); Tropylium ion (91).
5-(tert-butyl) D-glutamate	C9​H17​NO4​	204.1230	148.06, 130.05	Loss of isobutylene (-56); Loss of isobutylene + H2​O (-74).
D-Glutamic Acid	C5​H9​NO4​	148.0604	130.05, 84.04	Loss of H2​O (-18); Formation of pyroglutamate-like ion (-64).

Analytical Workflow & Degradation Pathway Visualization

The logical relationship between the chemical degradation pathways and the appropriate mass spectrometry platform is visualized below.

Fig 1. Degradation pathways of 1-Benzyl 5-(tert-butyl) D-glutamate and LC-MS analytical logic.

References

• 2-Methylcyclohexane-1,4-dicarboxylate from Hagemann's tert-Butyl Ester for an Improved Synthesis of BMS-986251 Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

• Diverse protein manipulations with genetically encoded glutamic acid benzyl ester Source: Chemical Science (Royal Society of Chemistry) URL:[Link]

• Comparison of a triple-quadrupole and a quadrupole time-of-flight mass analyzer to quantify 16 opioids in human plasma Source: PubMed (Elsevier B.V.) URL:[Link]

• Tandem Mass Spectrometry (MS/MS) vs. Triple Quadrupole Mass Spectrometry (QQQ): Which Provides Better Sensitivity? Source: Lab Manager URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Comparison of a triple-quadrupole and a quadrupole time-of-flight mass analyzer to quantify 16 opioids in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tandem Mass Spectrometry (MS/MS) vs. Triple Quadrupole Mass Spectrometry (QQQ): Which Provides Better Sensitivity? | Lab Manager [labmanager.com]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Benzyl 5-(tert-butyl) D-glutamate: A Guide for Laboratory Professionals

In the fast-paced environment of research and development, the lifecycle of a chemical reagent extends beyond its use in experimentation to its safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-Benzyl 5-(tert-butyl) D-glutamate, ensuring the safety of laboratory personnel and the protection of our environment. While this specific compound is not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to rigorous disposal practices is a cornerstone of responsible laboratory management.[1][2]

Understanding the Compound: Hazard Profile and Initial Assessment

1-Benzyl 5-(tert-butyl) D-glutamate is an amino acid derivative commonly used in peptide synthesis.[3][4] According to the Safety Data Sheet (SDS) from Tokyo Chemical Industry, it is not classified as a hazardous substance or mixture.[1][2] This classification is the foundational data point in determining the appropriate disposal pathway. However, the absence of a GHS hazard classification does not permit indiscriminate disposal, such as discarding it in the regular trash or drain.[5][6] Laboratory best practices and local regulations remain the primary determinants for its final disposition.

Key Safety Precautions During Handling:

Even with a non-hazardous classification, it is imperative to handle 1-Benzyl 5-(tert-butyl) D-glutamate with care, employing standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Always wear safety goggles with side shields, chemical-resistant gloves, and a lab coat.[7]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to prevent the dispersion of any dust.[5]

• Hygiene: Wash hands thoroughly after handling the substance.[8]

The Disposal Workflow: A Step-by-Step Procedural Guide

The following workflow provides a logical sequence for the safe disposal of 1-Benzyl 5-(tert-butyl) D-glutamate and its associated waste.

Caption: Decision workflow for the proper disposal of 1-Benzyl 5-(tert-butyl) D-glutamate.

Detailed Disposal Protocols

Waste Segregation and Collection

Proper segregation at the point of generation is critical to prevent accidental chemical reactions and to ensure compliant disposal.[5][6]

• Solid Waste:

  • Collect any unused or expired solid 1-Benzyl 5-(tert-butyl) D-glutamate in its original container or a clearly labeled, sealed waste bag.

  • Contaminated disposables, such as weigh boats, gloves, and wipes, should also be collected as solid chemical waste.[9]

  • Place all solid waste into a designated and properly labeled solid hazardous waste container provided by your institution's Environmental Health and Safety (EHS) department.[9]

• Aqueous/Liquid Waste:

  • Collect all aqueous solutions containing 1-Benzyl 5-(tert-butyl) D-glutamate in a designated aqueous hazardous waste container.[9]

  • Do not mix this waste stream with other incompatible wastes, such as organic solvents or strong acids and bases.[6][10]

Container Management

The integrity and proper labeling of waste containers are mandated by regulatory bodies like OSHA and the EPA.[5]

• Compatibility: Ensure that the waste container is chemically compatible with the waste it holds. For 1-Benzyl 5-(tert-butyl) D-glutamate, high-density polyethylene (HDPE) containers are generally suitable.[10]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" (or as required by your institution, even for non-GHS hazardous materials), the full chemical name of the contents (i.e., "1-Benzyl 5-(tert-butyl) D-glutamate"), and the approximate concentration or percentage of each component if it is a mixture.[6]

• Closure: Keep waste containers securely sealed at all times, except when adding waste.[5] This prevents the release of vapors and protects against spills.

• Fill Level: Do not overfill containers. A general rule is to fill containers to no more than 90% of their capacity to allow for expansion.[10]

Storage

Designated storage areas for chemical waste are a regulatory requirement to ensure safety and prevent environmental contamination.

• Satellite Accumulation Areas (SAAs): Store waste containers in a designated SAA, which should be at or near the point of generation and under the control of laboratory personnel.[6]

• Secondary Containment: Place waste containers in a secondary containment system, such as a spill pallet, to contain any potential leaks.[5][11]

• Segregation: Store containers of 1-Benzyl 5-(tert-butyl) D-glutamate waste away from incompatible materials. Although it is an amino acid derivative, it is prudent to follow general guidelines of segregating acids from bases and oxidizers from flammable materials.[6]

• Inspections: Conduct and document weekly inspections of your SAA to check for leaks, container deterioration, and proper labeling.[5][6]

Parameter	Guideline	Regulatory Basis
Maximum Storage Time in SAA	Up to 1 year for partially filled containers	CWU Laboratory Hazardous Waste Disposal Guidelines[6]
Container Removal from SAA	Within 3 days after becoming full	CWU Laboratory Hazardous Waste Disposal Guidelines[6]
Container Labeling	Full chemical name, hazard warning	OSHA, EPA[5][12]
Storage Segregation	Separate incompatibles	OSHA, National Research Council[5][11]

Spill and Emergency Procedures

In the event of a spill, a prompt and informed response is crucial.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Assess the Spill: For a small, contained spill of solid 1-Benzyl 5-(tert-butyl) D-glutamate, you may proceed with cleanup if you are trained and have the appropriate PPE and spill kit.

• Containment and Cleanup:

  • Wear appropriate PPE (gloves, safety goggles, lab coat).

  • Cover the spill with an inert absorbent material.[9]

  • Carefully sweep or scoop the absorbed material into a designated solid chemical waste container.[9]

  • Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.[9]

• Large Spills: For large spills, or if you are ever in doubt, contact your institution's EHS department immediately.[13]

Final Disposal

Under no circumstances should 1-Benzyl 5-(tert-butyl) D-glutamate be disposed of down the drain or in the regular trash.[5][9] The final disposal of the collected waste must be handled by trained professionals.

• Institutional Procedures: Follow your institution's specific procedures for requesting a pickup of chemical waste by the EHS department or its designated hazardous waste contractor.[14][9]

• Documentation: Ensure all necessary paperwork, such as waste manifests, is completed accurately.[14]

By adhering to these procedures, you contribute to a culture of safety and environmental stewardship within your laboratory. While the non-hazardous classification of 1-Benzyl 5-(tert-butyl) D-glutamate simplifies some aspects of its handling, it does not diminish the importance of a structured and compliant disposal process.

References

• OSHA. (n.d.). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant.
• Clean Management Environmental Group. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview.
• U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document.
• OSHA. (n.d.). Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities.
• Tokyo Chemical Industry. (2025, October 30). SAFETY DATA SHEET: 1-Benzyl N-(tert-Butoxycarbonyl)-D-glutamate.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• DuraLabel. (2026, March 11). OSHA Rules for Chemical Hazards.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• BenchChem. (2025). Proper Disposal of Amino-PEG7-acid: A Comprehensive Guide for Laboratory Professionals.
• Carl ROTH. (n.d.). Safety Data Sheet: Amino acid.
• Agilent. (2015, January 7). Amino Acids Kit, Part Number 5063-6588 - SAFETY DATA SHEET.
• Merck Millipore. (2024, October 31). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2009, September 24). SAFETY DATA SHEET.
• ResearchGate. (2020, December 21). What is the proper disposal of dansyl-substituted amino acids?
• Pharmaffiliates. (n.d.). 1-Benzyl 5-(tert-butyl) ((benzyloxy)carbonyl)-L-glutamate.
• Tokyo Chemical Industry. (2025, June 26). 물질안전보건자료 (Safety Data Sheet).
• Thermo Fisher Scientific. (2023, October 12). Safety Data Sheet: MEM NON-ESSENTIAL AMINO ACIDS SOLUTION, (100X).
• Tokyo Chemical Industry. (2025, June 24). 물질안전보건자료 (Safety Data Sheet).
• Google Patents. (n.d.). CN105541649A - Preparation method of glutamic acid-5-benzyl ester-1-tert-butyl ester hydrochloride.
• Frontiers. (2024, January 30). Biocatalytic route scouting and enzyme screening toward the synthesis of α-benzyl L-glutamate.

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• 4. Frontiers | Biocatalytic route scouting and enzyme screening toward the synthesis of α-benzyl L-glutamate [frontiersin.org]
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